Cas no 505058-38-8 (1,1'-Biphenyl, 3,3',4,4',5,5'-hexafluoro-)

• Product Name: 1,1'-Biphenyl, 3,3',4,4',5,5'-hexafluoro-
• CAS No: 505058-38-8
• MF: C₁₂H₄F₆
• MW: 262.150584220886
• MDL: MFCD00273343
• CID: 364779
• PubChem ID: 71366564
• Update Time: 2025-10-28

1,1'-Biphenyl, 3,3',4,4',5,5'-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3,3',4,4',5,5'-hexafluoro-
• 1,2,3-trifluoro-5-(3,4,5-trifluorophenyl)benzene
• 3,3',4,4',5,5'-Hexafluoro-1,1'-biphenyl
• DTXSID20789921
• MFCD00273343
• 505058-38-8
• AC8539
• SCHEMBL1525706
• SY252944
• 3,3?,4,4?,5,5?-HEXAFLUORO-1,1?-BIPHENYL
• 3,3 inverted exclamation mark ,4,4 inverted exclamation mark ,5,5 inverted exclamation mark -Hexafluoro-1,1 inverted exclamation mark -biphenyl

• MDL： MFCD00273343
• Inchi： 1S/C12H4F6/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4H
• InChI Key： LQYRGPDYLITEHA-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=C(C(=C(C=1)F)F)F)F)F

Computed Properties

• Exact Mass: 262.02172
• Monoisotopic Mass: 262.02171910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1,1'-Biphenyl, 3,3',4,4',5,5'-hexafluoro-

1,1'-Biphenyl, 3,3',4,4',5,5'-Hexafluoro-: A Comprehensive Overview

1,1'-Biphenyl, 3,3',4,4',5,5'-hexafluoro- is a highly fluorinated biphenyl compound with the CAS number 505058-38-8. This compound is characterized by its unique chemical structure, which consists of two phenyl rings connected by a single bond (biphenyl core) and six fluorine atoms strategically positioned at the 3, 3', 4, 4', 5, and 5' positions. The presence of multiple fluorine atoms imparts distinctive chemical and physical properties to this compound.

The synthesis of 1,1'-biphenyl hexafluoride involves advanced organic chemistry techniques. One common method is the nucleophilic aromatic substitution reaction, where fluorine ions replace hydrogen atoms on the aromatic rings under specific conditions. The reaction typically requires a polar aprotic solvent and a strong base to facilitate the substitution process. The product is purified through column chromatography or recrystallization to ensure high purity.

Hexafluorobiphenyl exhibits exceptional thermal stability and chemical inertness due to the strong carbon-fluorine bonds. These properties make it suitable for applications in high-performance materials and electronic devices. Recent studies have explored its potential as a dielectric material in capacitors and high-frequency circuits. Its low dielectric loss and high breakdown strength make it ideal for use in next-generation electronic components.

In addition to its electronic applications, 1,1'-biphenyl hexafluoro- has shown promise in the field of optoelectronics. Researchers have investigated its use as a host material in organic light-emitting diodes (OLEDs). The compound's ability to efficiently transport electrons and its compatibility with various dopants make it a valuable component in advanced display technologies.

The environmental impact of hexafluorobiphenyl has also been a topic of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Initial findings suggest that the compound is resistant to microbial degradation due to its highly fluorinated structure. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, 1,1'-biphenyl hexafluoro-, with its unique chemical properties and diverse applications across multiple industries, continues to be an area of active research. Its role in advancing electronic materials and optoelectronic devices underscores its importance in modern technology. As new applications emerge and environmental considerations are addressed through ongoing studies, this compound remains at the forefront of materials science innovation.